1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride

• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.12 g/mol
• IUPAC Name: (2-methylindazol-7-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H11N3.2ClH/c1-12-6-8-4-2-3-7(5-10)9(8)11-12;;/h2-4,6H,5,10H2,1H3;2*1H
• InChI Key: VGTQIVULSGMYQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=CC=C(C2=N1)CN.Cl.Cl

Description

1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride is a compound belonging to the indazole family, which is a class of heterocyclic aromatic organic compounds. Indazole derivatives have been widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, anticancer, and other therapeutic properties .

Preparation Methods

The synthesis of 1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride typically involves the formation of the indazole ring followed by the introduction of the methanamine group. Common synthetic routes include:

Transition Metal Catalyzed Reactions: These reactions often involve the use of palladium or copper catalysts to form the indazole ring.

Reductive Cyclization Reactions: This method involves the reduction of nitro compounds to form the indazole ring.

Industrial Production: Large-scale production may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature, pressure, and the use of specific solvents.

Chemical Reactions Analysis

1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles.

Major Products: These reactions can lead to the formation of various derivatives with altered biological activities.

Scientific Research Applications

1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential as an anti-inflammatory and antimicrobial agent.

Medicine: Research is ongoing to explore its potential as an anticancer agent and its role in treating other diseases.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in inflammatory and microbial processes.

Pathways: It may modulate signaling pathways related to cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

1-(2-methyl-2H-indazol-7-yl)methanaminedihydrochloride can be compared with other indazole derivatives:

1-methyl-1H-imidazol-2-yl)methanamine: This compound has similar structural features but different biological activities.

1-methyl-1H-benzimidazol-2-yl)methanamine hydrochloride: Another similar compound with distinct therapeutic properties.

Uniqueness: The unique substitution pattern on the indazole ring of this compound contributes to its specific biological activities and potential therapeutic applications.